Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

120321-65-5 structure
Product Name:4-(Butylamino)-3-nitrobenzoic acid
CAS No:120321-65-5
Molecular Formula:C11H14N2O4
Molecular Weight:238.23986
MDL:MFCD00434901
CID:133187
PubChem ID:2829816
4-(Butylamino)-3-nitrobenzoic acid Properties
Names and Identifiers
-
- 4-(Butylamino)-3-nitrobenzoic acid
- 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
- Benzoic acid,4-(butylamino)-3-nitro-
- 4-Butylamino-3-nitro-benzoesaeure
- AC1MD2E4
- ACMC-1CITY
- CHEMBL236219
- CTK4B1794
- SureCN6044176
- A1-41715
- 4-(butylamino)-3-nitrobenzoicacid
- SB80865
- FT-0681504
- SR-01000575353-1
- BS-4466
- AKOS015965481
- SCHEMBL6044176
- 120321-65-5
- AKOS000214369
- EN300-1191734
- SR-01000575353
- DTXSID10385259
- CS-0297699
- PATRMRVHZVOHEB-UHFFFAOYSA-N
- 4-butylamino-3-nitrobenzoic acid
- Z56760421
- 4-butylamino-3-nitro-benzoic Acid
- 4-(butylamino)-3-nitrobenzoic acid
-
- MDL: MFCD00434901
- InChIKey: PATRMRVHZVOHEB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
- SMILES: CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 238.09535693g/mol
- Heavy Atom Count: 17
- Complexity: 277
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 92.47
4-(Butylamino)-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD35067-1mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 90% | 1mg |
$146.00 | ||
Alichem | A019096620-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
Crysdot LLC | CD12174173-5g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 5g |
$856 | 2024-07-23 | |
Enamine | EN300-1191734-0.05g |
4-(butylamino)-3-nitrobenzoic acid |
120321-65-5 | 0.05g |
$148.0 | |||
Matrix Scientific | 052786-500mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 500mg |
$237.00 | 2023-09-10 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368369-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 1g |
¥2887.00 |
4-(Butylamino)-3-nitrobenzoic acid Related Literature
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1. Facile ACQ-to-AIE transformation via diphenylphosphine (DPP) modification with versatile properties†Fangjun Ye,Chengzhen Shen,Jianxin Guan,Yiming Liu,Xiaoge Wang,Jingtian Wang,Ming Cong,Weibin Wang,Ting Zhang,Bo Zou,Junrong Zheng,Yuguo Ma J. Mater. Chem. C, 2022,10, 3560-3566
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Miguel Tinoco,Susana Fernandez-Garcia,Alberto Villa,Juan M. Gonzalez,Ginesa Blanco,Ana B. Hungria,Lei Jiang,Laura Prati,Jose J. Calvino,Xiaowei Chen Catal. Sci. Technol., 2019,9, 2328-2334
-
Lili Xu,Hongbo Suo,Renmin Liu,Houmei Liu,Hongdeng Qiu RSC Adv., 2019,9, 30125-30133
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Alice Mattiuzzi,Ivan Jabin,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 7395-7402
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Masaaki Suzuki,Ryuichiro Taniguchi Chem. Commun., 2004, 2682-2683
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R. Martínez-Coronado,M. Retuerto,M. T. Fernández,J. A. Alonso Dalton Trans., 2012,41, 8575-8584
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Wei Shangguan,Cuixia Yan,Wenqing Li,Chen Long,Liming Liu,Chenchen Qi,Qiuyang Li,Yan Zhou,Yurou Guan,Lei Gao,Jinming Cai Nanoscale, 2022,14, 4271-4280
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Niranjan Kumar,Roman S. Pleshkov,B. S. Prathibha,Vladimir N. Polkovnikov,Nikolay I. Chkhalo Phys. Chem. Chem. Phys., 2023,25, 1205-1213
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9. Superior optical properties of Fe3+–W18O49 nanoparticles prepared by solution combustion synthesisPengqi Chen,Mingli Qin,Ye Liu,Baorui Jia,Qi Wan,Xuanhui Qu New J. Chem., 2015,39, 1196-1201
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10. Front cover
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